4-[(2-Methylcyclohexyl)amino]butan-2-ol

• Molecular Formula: C11H23NO
• Molecular Weight: 185.31 g/mol
• IUPAC Name: 4-[(2-methylcyclohexyl)amino]butan-2-ol
• InChI: InChI=1S/C11H23NO/c1-9-5-3-4-6-11(9)12-8-7-10(2)13/h9-13H,3-8H2,1-2H3
• InChI Key: IKNQAZTWGKXIIA-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCC1NCCC(C)O

Description

4-[(2-Methylcyclohexyl)amino]butan-2-ol is a synthetic amine-alcohol compound characterized by a cyclohexyl moiety substituted with a methyl group at the 2-position and a butan-2-ol chain linked via an amino group. The compound’s stereochemistry and hydroxyl/amino functional groups may influence solubility, reactivity, and interactions with biological targets .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-[(2-Methylcyclohexyl)amino]butan-2-ol typically involves the reaction of 2-methylcyclohexylamine with butan-2-ol under controlled conditions. The reaction is usually carried out in the presence of a catalyst, such as palladium on carbon, and under an inert atmosphere to prevent oxidation .

Industrial Production Methods: In industrial settings, the production of 4-[(2-Methylcyclohexyl)amino]butan-2-ol may involve large-scale batch reactors where the reactants are combined and heated to the desired temperature. The reaction mixture is then purified using techniques such as distillation or chromatography to obtain the final product with high purity .

Types of Reactions:

Oxidation: 4-[(2-Methylcyclohexyl)amino]butan-2-ol can undergo oxidation reactions to form corresponding ketones or aldehydes.

Reduction: This compound can be reduced to form secondary amines or alcohols using reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄).

Substitution: It can participate in nucleophilic substitution reactions where the amino group is replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: KMnO₄, CrO₃, and other strong oxidizing agents.

Reduction: LiAlH₄, NaBH₄, and other reducing agents.

Substitution: Alkyl halides, acyl chlorides, and other electrophiles.

Major Products Formed:

Oxidation: Ketones, aldehydes.

Reduction: Secondary amines, alcohols.

Substitution: Various substituted amines and alcohols.

Scientific Research Applications

4-[(2-Methylcyclohexyl)amino]butan-2-ol has a wide range of applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and as an intermediate in the preparation of more complex molecules.

Biology: This compound is studied for its potential biological activities, including its effects on cellular processes and enzyme interactions.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its use in drug development and as a pharmacological agent.

Industry: It is used in the production of specialty chemicals and as a precursor in the synthesis of various industrial products.

Mechanism of Action

The mechanism of action of 4-[(2-Methylcyclohexyl)amino]butan-2-ol involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can modulate the activity of these targets, leading to changes in cellular signaling pathways and physiological responses . The exact molecular targets and pathways involved are still under investigation, but preliminary studies suggest that it may influence neurotransmitter systems and metabolic processes .

Comparison with Similar Compounds

Key Observations :

• The evidence compound features a bulkier 4-(2-methylbutan-2-yl) substituent on the cyclohexyl ring, increasing molecular weight by ~56 g/mol compared to the target compound .
• The hydroxyl group’s position (C1 vs. C2) may alter hydrogen-bonding capacity and solubility.

Biological Activity

4-[(2-Methylcyclohexyl)amino]butan-2-ol, a compound characterized by its unique structure featuring a butanol backbone and a methyl-substituted cyclohexane ring, has garnered interest for its potential biological activities. This article aims to provide a comprehensive overview of the biological activity associated with this compound, including its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of 4-[(2-Methylcyclohexyl)amino]butan-2-ol is C_{12}H_{23}N_O, with a molecular weight of approximately 185.32 g/mol. The compound's structure influences its solubility and interaction with biological membranes, which are critical factors in determining its biological activity.

Research indicates that 4-[(2-Methylcyclohexyl)amino]butan-2-ol may interact with various biological targets, including:

• Histamine Receptors : The compound has been studied for its potential as an inhibitor of histamine receptors (H1R and H4R), which play significant roles in inflammatory responses and allergic reactions. Activation of these receptors can lead to smooth muscle contraction and increased vascular permeability, making them critical targets for anti-allergic therapies .
• Protein Tyrosine Kinases : Preliminary studies suggest that the compound may exhibit inhibitory effects on certain protein tyrosine kinases, which are involved in signaling pathways related to cell growth and differentiation .

Pharmacological Effects

The pharmacological effects of 4-[(2-Methylcyclohexyl)amino]butan-2-ol have been evaluated through various in vitro and in vivo studies:

• Anti-inflammatory Activity : The compound has demonstrated significant anti-inflammatory properties by inhibiting the release of pro-inflammatory cytokines in cell cultures.
• Antiallergic Effects : In animal models, treatment with this compound resulted in reduced symptoms associated with allergic reactions, indicating its potential use as an antihistamine agent.
• Cytotoxicity : Some studies have indicated that 4-[(2-Methylcyclohexyl)amino]butan-2-ol exhibits cytotoxic effects against specific cancer cell lines, suggesting a possible role in cancer therapy .

Case Studies

Several case studies highlight the biological activity of this compound:

• Case Study on Allergic Responses : In a controlled study involving mice sensitized to allergens, administration of the compound resulted in a significant decrease in IgE levels and inflammatory cell infiltration into tissues .
• Cancer Cell Line Study : A study investigating the effects on human breast cancer cells showed that treatment with 4-[(2-Methylcyclohexyl)amino]butan-2-ol led to reduced cell viability and induced apoptosis through activation of caspase pathways .

Data Tables

Biological Activity	Effect Observed	Reference
Anti-inflammatory	Reduced cytokine release
Antiallergic	Decreased IgE levels
Cytotoxicity	Induced apoptosis in cancer cells